Cas no 50634-76-9 (4-(2-Aminoethoxy)phenol)

• Product Name: 4-(2-Aminoethoxy)phenol
• CAS No: 50634-76-9
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD18431736
• CID: 387448
• PubChem ID: 3016535
• Update Time: 2025-09-22

4-(2-Aminoethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminoethoxy)phenol
• EINECS 256-669-6
• 4-(2-Amino-ethoxy)-phenol
• QSDOKFGRSJQNMX-UHFFFAOYSA-N
• 4-(2-Aminoethyloxy)-phenol
• 50634-76-9
• K42
• A1-02161
• EN300-1852525
• NS00032101
• CS-0354061
• 4-(2-aminoethoxy)-phenol
• 4-(2-azanylethoxy)phenol
• DTXSID40198677
• SCHEMBL1437186

• MDL： MFCD18431736
• Inchi： 1S/C8H11NO2/c9-5-6-11-8-3-1-7(10)2-4-8/h1-4,10H,5-6,9H2
• InChI Key： QSDOKFGRSJQNMX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)CCN

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols